Cas no 159309-66-7 (2-amino-6-chloro-pyridin-3-ol)

2-Amino-6-chloro-pyridin-3-ol is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a chlorinated pyridine backbone. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients. The presence of multiple reactive sites enables selective functionalization, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions ensures reliable handling and storage. The compound's purity and consistent performance are critical for applications in medicinal chemistry, where it serves as a precursor for biologically active molecules. Its well-defined properties support reproducible results in research and industrial processes.
2-amino-6-chloro-pyridin-3-ol structure
2-amino-6-chloro-pyridin-3-ol structure
Product Name:2-amino-6-chloro-pyridin-3-ol
CAS No:159309-66-7
MF:C5H5ClN2O
MW:144.55899977684
MDL:MFCD13189893
CID:109170
PubChem ID:21079896
Update Time:2025-10-19

2-amino-6-chloro-pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinol,2-amino-6-chloro-
    • 2-amino-6-chloropyridin-3-ol
    • 2-AMino-6-chloro-3-pyridinol
    • 2-aMino-6-chloro-3-hydroxypyridine
    • 3-Pyridinol,2-amino-6-chloro-(9CI)
    • 2-amino-6-chloro-pyridin-3-ol
    • QINLAVASMOFTPB-UHFFFAOYSA-N
    • MFCD13189893
    • EN300-174371
    • AKOS026744654
    • 159309-66-7
    • SY162376
    • CS-0096478
    • AS-42248
    • AB69334
    • DTXSID50610597
    • SCHEMBL1332804
    • 3-Pyridinol, 2-aMino-6-chloro-
    • DB-271836
    • MDL: MFCD13189893
    • Inchi: 1S/C5H5ClN2O/c6-4-2-1-3(9)5(7)8-4/h1-2,9H,(H2,7,8)
    • InChI Key: QINLAVASMOFTPB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(N)=N1)O

Computed Properties

  • Exact Mass: 144.00915
  • Monoisotopic Mass: 144.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • PSA: 59.14

2-amino-6-chloro-pyridin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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